Cas no 1573547-19-9 (5-Amino-2-isobutyrylisoxazol-3(2H)-one)
5-Amino-2-isobutyrylisoxazol-3(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-isobutyrylisoxazol-3(2H)-one
- 5-amino-2-(2-methylpropanoyl)-1,2-oxazol-3(2H)-one
- STL411006
- BBL036867
- FCH2514992
- 3(2H)-isoxazolone, 5-amino-2-(2-methyl-1-oxopropyl)-
-
- MDL: MFCD27977477
- Inchi: 1S/C7H10N2O3/c1-4(2)7(11)9-6(10)3-5(8)12-9/h3-4H,8H2,1-2H3
- InChI Key: VNBQZSSRBPRYLT-UHFFFAOYSA-N
- SMILES: O1C(=CC(N1C(C(C)C)=O)=O)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 257
- Topological Polar Surface Area: 72.6
5-Amino-2-isobutyrylisoxazol-3(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB416691-500 mg |
5-Amino-2-isobutyrylisoxazol-3(2H)-one |
1573547-19-9 | 500MG |
€313.80 | 2022-03-02 | ||
| abcr | AB416691-1 g |
5-Amino-2-isobutyrylisoxazol-3(2H)-one |
1573547-19-9 | 1g |
€373.00 | 2022-03-02 | ||
| abcr | AB416691-5 g |
5-Amino-2-isobutyrylisoxazol-3(2H)-one |
1573547-19-9 | 5g |
€965.00 | 2022-03-02 | ||
| TRC | A636868-50mg |
5-amino-2-isobutyrylisoxazol-3(2H)-one |
1573547-19-9 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A636868-100mg |
5-amino-2-isobutyrylisoxazol-3(2H)-one |
1573547-19-9 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A636868-500mg |
5-amino-2-isobutyrylisoxazol-3(2H)-one |
1573547-19-9 | 500mg |
$ 340.00 | 2022-06-07 | ||
| abcr | AB416691-500mg |
5-Amino-2-isobutyrylisoxazol-3(2H)-one; . |
1573547-19-9 | 500mg |
€333.00 | 2025-04-20 | ||
| abcr | AB416691-1g |
5-Amino-2-isobutyrylisoxazol-3(2H)-one; . |
1573547-19-9 | 1g |
€397.00 | 2025-04-20 | ||
| abcr | AB416691-5g |
5-Amino-2-isobutyrylisoxazol-3(2H)-one; . |
1573547-19-9 | 5g |
€1037.00 | 2025-04-20 | ||
| A2B Chem LLC | AI37581-500mg |
5-Amino-2-isobutyrylisoxazol-3(2h)-one |
1573547-19-9 | >95% | 500mg |
$523.00 | 2024-04-20 |
5-Amino-2-isobutyrylisoxazol-3(2H)-one Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 5-Amino-2-isobutyrylisoxazol-3(2H)-one
Introduction to 5-Amino-2-isobutyrylisoxazol-3(2H)-one (CAS No. 1573547-19-9)
5-Amino-2-isobutyrylisoxazol-3(2H)-one, identified by its Chemical Abstracts Service (CAS) number 1573547-19-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoxazole class, a structural motif known for its broad biological activity and utility in drug development. The presence of both amino and isobutyryl functional groups in its molecular framework endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.
The molecular structure of 5-Amino-2-isobutyrylisoxazol-3(2H)-one consists of a five-membered oxygen-containing ring, which is a characteristic feature of isoxazole derivatives. This core structure is further modified by the introduction of an amino group at the 5-position and an isobutyryl group at the 2-position. Such modifications can significantly influence the compound's reactivity, solubility, and biological interactions. The isobutyryl moiety, in particular, can serve as a pharmacophore or a key interaction point with biological targets, while the amino group provides opportunities for further derivatization and functionalization.
In recent years, there has been growing interest in exploring the potential of isoxazole derivatives as therapeutic agents. The 5-Amino-2-isobutyrylisoxazol-3(2H)-one structure has been investigated for its possible role in modulating various biological pathways. Research has suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel drugs targeting inflammatory diseases, cancer, and other metabolic disorders.
One of the most compelling aspects of 5-Amino-2-isobutyrylisoxazol-3(2H)-one is its versatility in chemical synthesis. The compound can be readily modified through various organic reactions, allowing chemists to tailor its properties for specific applications. For instance, the amino group can be acylated, alkylated, or incorporated into more complex molecules through peptide coupling reactions. Similarly, the isobutyryl group can be used as a precursor for introducing additional functional groups or for designing derivatives with enhanced bioavailability.
The pharmacological potential of 5-Amino-2-isobutyrylisoxazol-3(2H)-one has been further explored in several preclinical studies. These studies have demonstrated that derivatives of this compound can interact with biological targets such as kinases, proteases, and ion channels. For example, some researchers have reported that modified versions of this molecule exhibit inhibitory activity against specific kinases involved in cancer cell proliferation. This finding underscores the importance of 5-Amino-2-isobutyrylisoxazol-3(2H)-one as a starting point for developing targeted therapies.
In addition to its pharmaceutical applications, 5-Amino-2-isobutyrylisoxazol-3(2H)-one has shown promise in material science and chemical biology. Its unique structural features make it an interesting candidate for designing novel catalysts, ligands, or probes for biochemical assays. The ability to modify its molecular structure allows researchers to fine-tune its properties for specific industrial or research purposes.
The synthesis of 5-Amino-2-isobutyrylisoxazol-3(2H)-one typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the condensation of α-amino esters with β-ketoesters under acidic conditions to form the isoxazole ring. Subsequent functionalization steps can then be employed to introduce the amino and isobutyryl groups at appropriate positions. These synthetic strategies highlight the compound's accessibility and suitability for large-scale production if needed.
Recent advancements in computational chemistry have also contributed to the study of 5-Amino-2-isobutyrylisoxazol-3(2H)-one. Molecular modeling techniques allow researchers to predict the compound's interactions with biological targets with high accuracy. This approach has been particularly useful in identifying potential drug candidates and optimizing their properties before experimental validation. Such computational studies are essential for accelerating drug discovery processes and reducing the time-to-market for new therapeutics.
The safety profile of 5-Amino-2-isobutyrylisoxazol-3(2H)-one remains an important consideration in its development as a pharmaceutical agent. While preliminary studies suggest that this compound is well-tolerated at moderate doses, further toxicological assessments are necessary to evaluate its long-term effects. These studies will help ensure that any future drug candidates derived from this scaffold are safe and effective for human use.
In conclusion,5-Amino-2-isobutyrylisoxazol-3(2H)-one (CAS No. 1573547-19-9) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features, combined with its synthetic accessibility and biological activity, make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future therapeutic strategies across various medical disciplines.
1573547-19-9 (5-Amino-2-isobutyrylisoxazol-3(2H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)